3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine

• IUPAC Name: 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine
• InChI: InChI=1S/C13H16N2O2S2/c1-9-6-7-11(18-9)10(2)15-13-12(19(3,16)17)5-4-8-14-13/h4-8,10H,1-3H3,(H,14,15)
• InChI Key: LXEDEJWJBQMRFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C)NC2=C(C=CC=N2)S(=O)(=O)C
• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol

Description

3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This compound has also been shown to bind to certain receptors, including adenosine receptors and dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine have been extensively studied. This compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine in lab experiments include its high potency and selectivity, as well as its ability to penetrate the blood-brain barrier. However, the limitations include its low solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine. One direction is to further investigate its mechanism of action and its potential as a drug target for various diseases. Another direction is to develop more efficient and stable synthesis methods for this compound. Additionally, future research could focus on improving the pharmacokinetics and bioavailability of this compound, as well as exploring its potential as a diagnostic tool for certain diseases.

Synthesis Methods

The synthesis of 3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine has been reported using various methods. One of the commonly used methods involves the reaction of 2-amino-3-picoline with 5-methyl-2-thiophenecarboxaldehyde in the presence of a catalyst. Another method involves the reaction of 2-bromo-3-methylsulfonylpyridine with 5-methyl-2-thiophenecarboxaldehyde in the presence of a base. The yield of the synthesized compound depends on the method used and the reaction conditions.

Scientific Research Applications

3-methylsulfonyl-N-[1-(5-methylthiophen-2-yl)ethyl]pyridin-2-amine has potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. In biochemistry, this compound has been used as a tool to study the structure and function of proteins. In pharmacology, this compound has been studied for its potential as a drug target and as a lead compound for drug discovery.